2-(Cyclohexylmethyl)hexanoic acid

• CAS No.: 85211-26-3
• Molecular Formula: C13H24O2
• Molecular Weight: 212.33 g/mol
• IUPAC Name: 2-(cyclohexylmethyl)hexanoic acid
• InChI: InChI=1S/C13H24O2/c1-2-3-9-12(13(14)15)10-11-7-5-4-6-8-11/h11-12H,2-10H2,1H3,(H,14,15)
• InChI Key: HREYHQRIGKRHKZ-UHFFFAOYSA-N
• Canonical SMILES: CCCCC(CC1CCCCC1)C(=O)O

Description

2-(Cyclohexylmethyl)hexanoic acid (CAS: 85211-26-3) is a branched-chain carboxylic acid with the molecular formula C₁₃H₂₄O₂. Its structure features a cyclohexylmethyl group attached to the second carbon of a hexanoic acid backbone (Figure 1). Limited direct data on its synthesis or applications are available in the provided evidence, but structural analogs suggest possible uses in polymer additives, surfactants, or bioactive agents.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues and Substitution Patterns

2-Ethylhexanoic Acid (CAS: 149-57-5)

• Structure: A branched-chain carboxylic acid with an ethyl group at the second carbon of hexanoic acid.
• Key Differences: Lacks the cyclohexyl group, making it less sterically hindered and more lipophilic than 2-(cyclohexylmethyl)hexanoic acid.
• Synthesis : Efficiently produced via N-hydroxyphthalimide-catalyzed oxidation of 2-ethylhexanal .
• Applications : Widely used in plasticizers, lubricants, and coatings due to its stability and low volatility .

Hexanoic Acid 2-(Diethylamino)ethyl Ester (DA-6, CAS: 103-47-9)

• Structure: An ester derivative with a diethylamino group at the second carbon.
• Key Differences: The amino group introduces basicity and enhances solubility in polar solvents, unlike the non-polar cyclohexyl group in the target compound.
• Applications : Acts as a plant growth regulator, improving chilling tolerance in crops like strawberry by modulating antioxidant enzyme activity and photosynthesis .
  

2-(1-(2-Amino-2-oxoethyl)cyclohexyl)acetic Acid (CAS: 99189-60-3)

• Structure : Contains a cyclohexyl group linked to an acetamide side chain.

Physicochemical Properties

Compound	Molecular Weight	Boiling Point (°C)	Solubility	LogP (Predicted)
2-(Cyclohexylmethyl)hexanoic acid	212.33	~300 (estimated)	Low in water	~4.5
2-Ethylhexanoic acid	144.21	228	Miscible in organics	2.8
DA-6	215.31	Not reported	Soluble in polar solvents	1.2
2-(1-(2-Amino-2-oxoethyl)cyclohexyl)acetic acid	199.25	Not reported	Moderate in water	-0.5

Notes:

• The cyclohexyl group in 2-(cyclohexylmethyl)hexanoic acid increases hydrophobicity (higher LogP) compared to 2-ethylhexanoic acid.
• DA-6’s diethylamino group enhances water solubility, making it suitable for agricultural formulations .

Key Findings :

• DA-6 significantly reduces oxidative stress in plants by upregulating SOD (by 30%), CAT (by 25%), and APX (by 20%) activities under chilling stress (Table 1, ).
• The cyclohexylmethyl group in the target compound may enhance stability in non-polar matrices, making it suitable for long-lasting industrial applications.